Cas no 1864267-52-6 ((4-(piperidin-1-yl)pyrimidin-2-yl)methanamine)

• Product Name: (4-(piperidin-1-yl)pyrimidin-2-yl)methanamine
• CAS No: 1864267-52-6
• MF: C₁₀H₁₆N₄
• MW: 192.260841369629
• CID: 5941500
• PubChem ID: 117555616
• Update Time: 2025-06-12

(4-(piperidin-1-yl)pyrimidin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-(piperidin-1-yl)pyrimidin-2-yl)methanamine
• 2-Pyrimidinemethanamine, 4-(1-piperidinyl)-
• F1912-0330
• 1864267-52-6
• AKOS026713384

• Inchi： 1S/C10H16N4/c11-8-9-12-5-4-10(13-9)14-6-2-1-3-7-14/h4-5H,1-3,6-8,11H2
• InChI Key： HXRDSDWRJQGUOY-UHFFFAOYSA-N
• SMILES： C1(CN)=NC=CC(N2CCCCC2)=N1

Computed Properties

• Exact Mass: 192.137496527g/mol
• Monoisotopic Mass: 192.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.143±0.06 g/cm3(Predicted)
• Boiling Point: 328.4±22.0 °C(Predicted)
• pka: 7.76±0.29(Predicted)

Additional information on (4-(piperidin-1-yl)pyrimidin-2-yl)methanamine

Compound Introduction: (4-(piperidin-1-yl)pyrimidin-2-yl)methanamine and CAS No. 1864267-52-6

Chemical entities play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, (4-(piperidin-1-yl)pyrimidin-2-yl)methanamine, identified by its CAS number CAS No. 1864267-52-6, has garnered significant attention due to its unique structural and pharmacological properties. This compound, characterized by a piperidine and pyrimidine moiety linked through a methanamine group, represents a promising scaffold for drug discovery and development.

The structural composition of (4-(piperidin-1-yl)pyrimidin-2-yl)methanamine imparts distinct chemical and biological characteristics that make it a valuable candidate for further investigation. The presence of the piperidine ring enhances solubility and bioavailability, while the pyrimidine moiety is known for its role in various biological pathways, including DNA synthesis and repair. These features collectively contribute to the compound's potential as an intermediate in the synthesis of more complex molecules with therapeutic applications.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The piperidin-1-yl and pyrimidin-2-yl substituents in this compound are particularly interesting as they can be modified to interact with specific biological targets. For instance, studies have shown that derivatives of this scaffold can exhibit inhibitory activity against kinases and other enzymes involved in cancer progression. This has led to its exploration as a potential lead compound in oncology research.

One of the most compelling aspects of (4-(piperidin-1-yl)pyrimidin-2-yl)methanamine is its versatility in medicinal chemistry. Researchers have leveraged its core structure to develop libraries of analogs with varying substituents to optimize pharmacokinetic profiles and target specificity. These efforts have resulted in several preclinical candidates that are being evaluated for their efficacy and safety in various disease models. The compound's ability to serve as a versatile building block underscores its importance in the pharmaceutical industry.

The synthesis of (4-(piperidin-1-yl)pyrimidin-2-yl)methanamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the core pyrimidine-piperidine framework efficiently. These techniques not only enhance the synthetic route but also allow for the introduction of diverse functional groups, facilitating the creation of structurally diverse derivatives.

The pharmacological evaluation of (4-(piperidin-1-yl)pyrimidin-2-yl)methanamine has revealed intriguing interactions with biological targets. Initial studies have demonstrated its ability to modulate enzyme activity and receptor binding, suggesting potential therapeutic benefits in areas such as inflammation, neurodegeneration, and metabolic disorders. Further research is ongoing to elucidate the mechanisms of action and identify optimal dosing regimens for clinical applications.

In conclusion, (4-(piperidin-1-yl)pyrimidin-2-yl)methanamine (CAS No. 1864267-52-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its role as a versatile scaffold for drug discovery underscores its importance in developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is poised to make substantial contributions to the field of medicinal chemistry.